Cas no 137553-42-5 (2-Fluoro-4-iodobenzonitrile)

• Product Name: 2-Fluoro-4-iodobenzonitrile
• CAS No: 137553-42-5
• MF: C₇H₃FIN
• MW: 247.008297204971
• MDL: MFCD03094172
• CID: 64484
• PubChem ID: 2774518
• Update Time: 2025-09-27

2-Fluoro-4-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodobenzonitrile
• Benzonitrile, 2-fluoro-4-iodo-
• 3-Fluoro-4-cyano-1-iodobenzene
• 2-fluoro-4-iodobenzenecarbonitrile
• PubChem4778
• 4-iodo-2-fluorobenzonitrile
• KSC493I5T
• 2-fluoro-4-iodo-benzonitrile
• Benzonitrile,2-fluoro-4-iodo-
• 1-cyano-2-fluoro-4-iodobenzene
• WHQVXHBSTRFRCE-UHFFFAOYSA-N
• SBB063610
• PC2726
• SCHEMBL171635
• PD131173
• 137553-42-5
• AKOS015853422
• MFCD03094172
• CK2141
• SY031459
• AC-4072
• DTXSID80379069
• AM61315
• SB66905
• Z1269146711
• J-007039
• EN300-3256105
• FT-0657708
• PS-7515
• CS-W008356
• DTXCID00330096
• DB-002453

• MDL： MFCD03094172
• Inchi： 1S/C7H3FIN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H
• InChI Key： WHQVXHBSTRFRCE-UHFFFAOYSA-N
• SMILES： IC1C=CC(C#N)=C(C=1)F

Computed Properties

• Exact Mass: 246.92900
• Monoisotopic Mass: 246.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data available
• Density: 1.98
• Melting Point: 103.7-104.6
• Boiling Point: 264°C at 760 mmHg
• Flash Point: 113.4±23.2 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 23.79000
• LogP: 2.30198
• Sensitiveness: Light Sensitive

2-Fluoro-4-iodobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Fluoro-4-iodobenzonitrile

Comprehensive Overview of 2-Fluoro-4-iodobenzonitrile (CAS No. 137553-42-5)

2-Fluoro-4-iodobenzonitrile (CAS No. 137553-42-5) is a fluorinated and iodinated aromatic nitrile compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both fluoro and iodo substituents on a benzonitrile backbone, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for "2-Fluoro-4-iodobenzonitrile synthesis," "CAS 137553-42-5 applications," and "fluoro-iodo benzonitrile derivatives," reflecting its growing relevance in modern chemistry.

The compound's physicochemical properties include a molecular weight of 263.02 g/mol and a melting point range of 120-125°C, which are critical for its handling and storage. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) facilitates its use in cross-coupling reactions, a topic often queried as "palladium-catalyzed reactions with 2-Fluoro-4-iodobenzonitrile." Recent studies highlight its role in Suzuki-Miyaura and Sonogashira couplings, aligning with the surge in interest around "green chemistry" and "sustainable synthesis methods."

In the pharmaceutical sector, 2-Fluoro-4-iodobenzonitrile serves as a precursor for kinase inhibitors and PET radiotracers, addressing trending queries like "fluorinated compounds in drug discovery." Its iodo moiety enables radio-labeling, a feature explored in "molecular imaging probes"—a hot topic in oncology research. Agrochemically, derivatives of this compound are investigated for pesticide development, resonating with searches for "halogenated benzonitriles in crop protection."

From a safety and regulatory perspective, 2-Fluoro-4-iodobenzonitrile requires standard laboratory precautions, with no significant hazards reported under normal conditions. This distinguishes it from restricted compounds, making it a safer choice for industrial applications. Environmental concerns around halogenated waste have spurred innovations in "catalytic degradation" techniques, another area where this compound is frequently referenced.

The market demand for 2-Fluoro-4-iodobenzonitrile is driven by its adaptability in high-value chemical synthesis. Suppliers often highlight "bulk availability" and "custom purity grades" to cater to diverse research needs. Analytical methods such as HPLC and GC-MS are commonly employed for quality control, a detail frequently searched alongside "CAS 137553-42-5 specifications."

Future prospects for this compound include potential applications in material science, particularly in organic electronics, where fluorinated aromatics are prized for their electron-withdrawing properties. This aligns with emerging trends like "flexible electronics" and "OLED materials," further cementing its interdisciplinary importance.

In summary, 2-Fluoro-4-iodobenzonitrile (CAS No. 137553-42-5) exemplifies the intersection of synthetic utility and innovation. Its role in addressing contemporary challenges—from drug development to sustainable agriculture—ensures its continued prominence in scientific discourse and industrial practice.